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Compound of Interest

Compound Name: D-Phenylalaninamide

Cat. No.: B555535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory or drug development setting. It is not a substitute for a formal risk assessment and

should be used in conjunction with the official Safety Data Sheet (SDS) for D-
phenylalaninamide. All laboratory personnel must be thoroughly trained in safe handling

procedures before working with this compound.

Introduction
D-phenylalaninamide is a chiral building block with increasing importance in pharmaceutical

research and development. As with any active pharmaceutical ingredient (API) or chemical

intermediate, a comprehensive understanding of its potential hazards and the implementation

of robust safety protocols are paramount to ensure the well-being of laboratory personnel and

the integrity of research. This guide provides an in-depth overview of the known safety

information for D-phenylalaninamide and related compounds, outlines safe handling

procedures, and details standard experimental protocols for toxicological assessment.

Hazard Identification and Classification
Based on available data for analogous compounds such as L-phenylalanine amide and other

D-phenylalanine derivatives, D-phenylalaninamide is anticipated to present the following

hazards.[1][2][3] It is crucial to handle this compound with the assumption that these hazards

are present until specific toxicological studies on D-phenylalaninamide are conducted.
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GHS Hazard Statements:

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2]

Signal Word: Warning[1][3]

Precautionary Statements:

A comprehensive list of precautionary statements can be found in the Safety Data Sheet

provided by the manufacturer. Key precautions include:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P264: Wash skin thoroughly after handling.[1]

P271: Use only outdoors or in a well-ventilated area.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P405: Store locked up.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Toxicological Data
Quantitative toxicological data for D-phenylalaninamide is not readily available in the public

domain. The following tables summarize available data for the closely related compound L-

phenylalanine. This information should be used for preliminary risk assessment with the

understanding that the toxicological properties of the D-isomer may differ.
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Table 1: Acute Toxicity Data for L-Phenylalanine

Route of
Administration

Species Test Type Value Reference

Intraperitoneal Rat LD50 5,287 mg/kg [4][5]

Intraperitoneal Mouse LD50 >1,322 mg/kg [4]

LD50: Lethal Dose, 50%. The dose of a substance that is lethal to 50% of the test population.

Table 2: Irritation and Sensitization Data for Phenylalanine Derivatives

Effect Finding Reference

Skin Irritation Causes skin irritation. [1][2][3]

Eye Irritation Causes serious eye irritation. [1][2][3]

Respiratory Irritation
May cause respiratory

irritation.
[1][2]

Skin Sensitization
No sensitizing effects known

for L-Phenylalanine.
[4]

Safe Handling and Personal Protective Equipment
(PPE)
Given the potential for skin, eye, and respiratory irritation, a stringent set of handling

procedures and the consistent use of appropriate personal protective equipment are

mandatory.

Engineering Controls
Ventilation: All handling of powdered D-phenylalaninamide should be conducted in a

certified chemical fume hood or a powder containment hood to minimize inhalation exposure.
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Containment: For larger quantities or procedures with a high potential for dust generation,

the use of a glove box or other closed-system transfer methods is recommended.

Personal Protective Equipment (PPE)
The following table outlines the recommended PPE for handling D-phenylalaninamide.

Table 3: Personal Protective Equipment (PPE) Recommendations

Body Part Equipment Specification

Eyes/Face Safety Goggles

Chemical splash goggles are

required. A face shield should

be worn in addition to goggles

when there is a significant risk

of splashing.

Hands Gloves

Nitrile or neoprene gloves are

recommended. Double gloving

is advised for extended

handling. Always inspect

gloves for tears or punctures

before use.

Body Lab Coat

A flame-retardant lab coat

should be worn and fully

fastened. For larger scale

operations, a chemical-

resistant apron or suit may be

necessary.

Respiratory Respirator

For operations with a high

likelihood of aerosolization, or

in the event of a ventilation

system failure, a NIOSH-

approved respirator with a

particulate filter (N95 or higher)

is required.
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General Handling Procedures
Pre-operational Checks: Before handling, ensure that all necessary PPE is available and in

good condition. Verify that the chemical fume hood is functioning correctly.

Weighing and Transfer: Conduct all weighing and transfer of solid D-phenylalaninamide
within a chemical fume hood. Use anti-static weigh boats and spatulas to minimize dust

generation.

Solution Preparation: When preparing solutions, add the solid D-phenylalaninamide to the

solvent slowly to avoid splashing.

Post-operational Procedures: After handling, decontaminate all surfaces and equipment.

Dispose of all contaminated waste in a clearly labeled, sealed container. Wash hands and

any exposed skin thoroughly with soap and water.
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Emergency Procedures
First Aid Measures
Table 4: First Aid Procedures

Exposure Route Action

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[1]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing. Wash the area

with soap and water. Seek medical attention if

irritation persists.[1]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the individual is conscious, give them 1-

2 glasses of water to drink. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[1]

Spills and Leaks
Small Spills: For small spills of solid material, carefully sweep up the powder, avoiding dust

generation. Place the material into a sealed, labeled container for disposal. Clean the spill

area with a suitable decontaminating agent.

Large Spills: Evacuate the area immediately. Restrict access to the spill area. Wear

appropriate PPE, including respiratory protection. Contain the spill and then collect the
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material as described for small spills.

Storage and Disposal
Storage: Store D-phenylalaninamide in a tightly sealed container in a cool, dry, and well-

ventilated area. Keep it away from incompatible materials such as strong oxidizing agents.

Disposal: Dispose of D-phenylalaninamide and any contaminated materials in accordance

with all applicable federal, state, and local regulations. Do not allow the material to enter

drains or waterways.

Experimental Protocols for Toxicological
Assessment
The following sections outline the methodologies for key toxicological experiments based on

internationally recognized OECD guidelines. These protocols are provided as a reference for

researchers involved in the safety assessment of D-phenylalaninamide.

Acute Oral Toxicity (Based on OECD Guideline 401 - now
obsolete but principles are relevant)

Objective: To determine the acute oral toxicity (LD50) of D-phenylalaninamide.

Test Animals: Typically, young adult rats of a single sex are used.

Methodology:

Animals are fasted prior to dosing.

D-phenylalaninamide is administered by gavage in a suitable vehicle.

Several dose levels are used with a sufficient number of animals per group to obtain

statistically significant results.

Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for

at least 14 days.
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A full necropsy is performed on all animals at the end of the study.

Data Analysis: The LD50 is calculated using a recognized statistical method.

Acute Dermal Toxicity (Based on OECD Guideline 402)
Objective: To determine the acute dermal toxicity of D-phenylalaninamide.[6][7][8][9][10]

Test Animals: Typically, young adult rats or rabbits are used.[8][10]

Methodology:

The fur is clipped from the dorsal area of the trunk of the test animals.

D-phenylalaninamide is applied to a small area of intact skin and covered with a porous

gauze dressing.

The substance is left in contact with the skin for a specified period (e.g., 24 hours).

Animals are observed for mortality, clinical signs of toxicity, and skin reactions at the site of

application for at least 14 days.

A full necropsy is performed on all animals.

Data Analysis: The presence and severity of skin lesions and other toxic effects are

recorded.

Acute Inhalation Toxicity (Based on OECD Guideline
403)

Objective: To determine the acute inhalation toxicity (LC50) of D-phenylalaninamide.[11]

[12][13][14][15]

Test Animals: Typically, young adult rats are used.[14]

Methodology:

Animals are placed in a whole-body or nose-only inhalation chamber.
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A respirable dust aerosol of D-phenylalaninamide is generated and maintained at a

constant concentration for a set period (typically 4 hours).[11][12]

Multiple concentration levels are tested.

Animals are observed for mortality and clinical signs of toxicity for at least 14 days.[12][14]

A full necropsy, with particular attention to the respiratory tract, is performed.

Data Analysis: The LC50 is calculated using a recognized statistical method.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

Objective: To assess the potential of D-phenylalaninamide to cause skin irritation or

corrosion.[16][17][18][19][20]

Test Animals: Typically, albino rabbits are used.[17]

Methodology:

A small amount of D-phenylalaninamide is applied to a patch of shaved skin.

The treated area is covered with a gauze patch.

After a 4-hour exposure period, the patch is removed, and the skin is cleaned.[18]

The skin is examined for erythema (redness) and edema (swelling) at specified intervals

(e.g., 1, 24, 48, and 72 hours) after patch removal.[18]

Data Analysis: The severity of the skin reactions is scored according to a standardized

grading system.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

Objective: To assess the potential of D-phenylalaninamide to cause eye irritation or

corrosion.[21][22][23][24][25]
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Test Animals: Typically, albino rabbits are used.[24]

Methodology:

A small amount of D-phenylalaninamide is instilled into the conjunctival sac of one eye of

the test animal. The other eye serves as a control.[22][23][24]

The eyes are examined for corneal opacity, iris lesions, and conjunctival redness and

swelling at specified intervals (e.g., 1, 24, 48, and 72 hours) after instillation.[24]

Data Analysis: The severity of the eye reactions is scored according to a standardized

grading system.

Skin Sensitization (Based on OECD Guideline 429 -
Local Lymph Node Assay)

Objective: To determine the potential of D-phenylalaninamide to induce skin sensitization.

[26][27][28][29][30]

Test Animals: Mice are the species of choice for this assay.[26][27]

Methodology:

D-phenylalaninamide in a suitable vehicle is applied to the dorsal surface of the ears of

the test animals for three consecutive days.[29]

On day 6, the animals are injected with a radiolabeled substance (e.g., 3H-methyl

thymidine).

A few hours after the injection, the animals are euthanized, and the draining auricular

lymph nodes are excised and weighed.

The incorporation of the radiolabel into the lymph node cells is measured as an indicator

of cell proliferation.

Data Analysis: A Stimulation Index (SI) is calculated by comparing the proliferation in the test

group to that in the vehicle control group. An SI of 3 or greater is typically considered a
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positive result for sensitization.[26][27]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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